Cas no 165066-67-1 (Cyclohexanone,2,2-diethoxy-6-methyl-)

Cyclohexanone,2,2-diethoxy-6-methyl- structure
165066-67-1 structure
Product name:Cyclohexanone,2,2-diethoxy-6-methyl-
CAS No:165066-67-1
MF:C11H20O3
MW:200.274703979492
CID:110510

Cyclohexanone,2,2-diethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,2,2-diethoxy-6-methyl-
    • Cyclohexanone, 2,2-diethoxy-6-methyl- (9CI)
    • Cyclohexanone, 2,2-diethoxy-6-methyl-
    • Inchi: 1S/C11H20O3/c1-4-13-11(14-5-2)8-6-7-9(3)10(11)12/h9H,4-8H2,1-3H3
    • InChI Key: FYLBBNPMHMGTQN-UHFFFAOYSA-N
    • SMILES: C1(=O)C(C)CCCC1(OCC)OCC

Computed Properties

  • Exact Mass: 200.1413
  • Monoisotopic Mass: 200.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 262.3±40.0 °C(Predicted)
  • PSA: 35.53

Cyclohexanone,2,2-diethoxy-6-methyl- Related Literature

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